Cas no 896160-35-3 (2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid)

• Product Name: 2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid
• CAS No: 896160-35-3
• MF: C₁₅H₉ClF₃NO₃
• MW: 343.68507361412
• MDL: MFCD13152329
• CID: 841051
• PubChem ID: 53401172
• Update Time: 2025-10-28

2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid
• 2-Chloro-5-(3-(trifluoromethyl)-benzamido)benzoic acid
• 2-chloro-5-[[3-(trifluoromethyl)benzoyl]amino]benzoic acid
• Benzoic acid, 2-chloro-5-[[3-(trifluoromethyl)benzoyl]amino]-
• 2-chloro-5-{[3-(trifluoromethyl)benzoyl]amino}benzoic acid
• 5-(3-(trifluoromethyl)benzamido)-2-chlorobenzoic acid
• 5-[[[3-(TRIFLUOROMETHYL)PHENYL]CARBONYL]AMINO]-2-CHLOROBENZOIC ACID
• SCHEMBL2497820
• DTXSID50694832
• 2-chloro-5-(3-(trifluoromethyl)benzamido)benzoicacid
• 896160-35-3
• FT-0767964
• 2-Chloro-5-[3-(trifluoromethyl)benzamido]benzoic acid
• 2-Chloro-5-(3-trifluoromethyl-benzoylamino)-benzoic acid

• MDL： MFCD13152329
• Inchi： 1S/C15H9ClF3NO3/c16-12-5-4-10(7-11(12)14(22)23)20-13(21)8-2-1-3-9(6-8)15(17,18)19/h1-7H,(H,20,21)(H,22,23)
• InChI Key： LZOJLNTZKLHBJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)NC(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 343.02200
• Monoisotopic Mass: 343.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.518
• Melting Point: Not available
• Boiling Point: 385.6±42.0 °C at 760 mmHg
• Flash Point: 187.0±27.9 °C
• Refractive Index: 1.602
• PSA: 66.40000
• LogP: 4.38230
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid

Comprehensive Overview of 2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid (CAS No. 896160-35-3)

2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid (CAS No. 896160-35-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative is characterized by its unique molecular structure, featuring a chloro-substituted benzoic acid backbone and a trifluoromethylbenzamido moiety. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

The compound's CAS No. 896160-35-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential applications in targeting inflammatory pathways and metabolic disorders, aligning with current trends in personalized medicine. Its trifluoromethyl group enhances metabolic stability, a feature highly sought after in the design of next-generation therapeutics.

In the context of agrochemical innovation, 2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid has been explored for its role in developing crop protection agents. The chloro and trifluoromethyl substituents contribute to its bioactivity, making it a candidate for pest resistance management. This aligns with global efforts to address food security challenges through sustainable agricultural practices.

From a synthetic perspective, the compound's benzamido linkage offers versatility in chemical modifications. Recent studies highlight its utility in click chemistry and bioconjugation, enabling the creation of targeted drug delivery systems. Such applications are pivotal in advancing cancer therapeutics and diagnostic imaging, topics frequently queried in AI-driven literature searches.

Environmental considerations are also paramount. The trifluoromethyl group in CAS No. 896160-35-3 has been scrutinized for its ecological impact, prompting research into green chemistry alternatives. This reflects broader industry shifts toward sustainable synthesis methods, a hot topic in academic forums and patent filings.

Analytical characterization of 2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid typically involves HPLC, NMR, and mass spectrometry, techniques often searched by quality control professionals. Its crystalline properties and solubility profiles are critical for formulation scientists, particularly in oral dosage development.

Market trends indicate growing demand for fluorinated compounds like 896160-35-3, driven by their prevalence in blockbuster drugs. Patent landscapes reveal competitive activity around benzamide analogs, with this compound serving as a scaffold for intellectual property in biopharma.

In conclusion, 2-Chloro-5-(3-(trifluoromethyl)benzamido)benzoic acid exemplifies the intersection of structural ingenuity and practical application. Its multifaceted roles in healthcare and agriculture underscore its importance in contemporary research, making CAS No. 896160-35-3 a focal point for innovation across scientific disciplines.